Cas no 1261918-95-9 (2-Cyano-4-(3-fluoro-2-methylphenyl)phenol)

• Product Name: 2-Cyano-4-(3-fluoro-2-methylphenyl)phenol
• CAS No: 1261918-95-9
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• MDL: MFCD18314219
• CID: 2621801
• PubChem ID: 53219895
• Update Time: 2025-06-12

2-Cyano-4-(3-fluoro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261918-95-9
• 2-Cyano-4-(3-fluoro-2-methylphenyl)phenol, 95%
• 3'-Fluoro-4-hydroxy-2'-methyl[1,1'-biphenyl]-3-carbonitrile
• 2-CYANO-4-(3-FLUORO-2-METHYLPHENYL)PHENOL
• MFCD18314219
• AKOS017557645
• DTXSID00684687
• 2-Cyano-4-(3-fluoro-2-methylphenyl)phenol

• MDL： MFCD18314219
• Inchi： 1S/C14H10FNO/c1-9-12(3-2-4-13(9)15)10-5-6-14(17)11(7-10)8-16/h2-7,17H,1H3
• InChI Key： CABKEWXQPRLSAI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 227.074642105Da
• Monoisotopic Mass: 227.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-4-(3-fluoro-2-methylphenyl)phenol

Comprehensive Overview of 2-Cyano-4-(3-fluoro-2-methylphenyl)phenol (CAS No. 1261918-95-9)

2-Cyano-4-(3-fluoro-2-methylphenyl)phenol (CAS No. 1261918-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its cyano group and fluorinated aromatic ring, serves as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular formula, C₁₄H₁₀FNO, highlights its potential for diverse applications, particularly in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-Cyano-4-(3-fluoro-2-methylphenyl)phenol has surged, driven by their enhanced stability and bioavailability. Researchers are increasingly exploring its role in designing next-generation pharmaceuticals, especially in oncology and neurology. The compound's fluorine atom contributes to its lipophilicity, a critical factor in improving drug membrane permeability—a hot topic in medicinal chemistry discussions. Additionally, its phenolic hydroxyl group offers reactivity for further derivatization, making it a versatile building block.

From an industrial perspective, CAS No. 1261918-95-9 is often highlighted in patents related to heterocyclic synthesis and crop protection agents. Agrochemical companies leverage its structural features to develop eco-friendly pesticides, aligning with global trends toward sustainable agriculture. The compound's cyano functionality also finds utility in polymer chemistry, where it acts as a precursor for high-performance resins and adhesives. Such applications resonate with the growing interest in green chemistry and biodegradable materials.

Analytical studies of 2-Cyano-4-(3-fluoro-2-methylphenyl)phenol emphasize its purity and stability under various conditions, making it a reliable candidate for high-throughput screening. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to characterize its properties, ensuring compliance with stringent quality control standards. These aspects are frequently searched by professionals seeking analytical methods for fluorophenols or synthetic protocols.

The compound's safety profile and regulatory status are also topics of interest. While not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. This aligns with broader industry queries about safe handling of specialty chemicals and laboratory best practices. Furthermore, its environmental impact is minimal, addressing concerns about persistent organic pollutants—a frequently debated subject in environmental science forums.

In summary, 2-Cyano-4-(3-fluoro-2-methylphenyl)phenol (CAS No. 1261918-95-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable agrochemicals—reflect the compound's adaptability to evolving scientific and industrial needs. As research continues, this molecule is poised to play a pivotal role in addressing challenges like drug resistance and material sustainability, making it a subject of enduring relevance.